Cas no 1215205-89-2 (5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine)

• Product Name: 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine
• CAS No: 1215205-89-2
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.17834186554
• MDL: MFCD13195788
• CID: 857802
• Update Time: 2026-04-29

5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromopyrimidin-2-yl)(cyclopropyl)carbamate
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-cyclopropylcarbamate
• 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine

• MDL： MFCD13195788
• Inchi： InChI=1S/C12H16BrN3O2/c1-12(2,3)18-11(17)16(9-4-5-9)10-14-6-8(13)7-15-10/h6-7,9H,4-5H2,1-3H3
• InChI Key： AEFKUGYFFRKJFT-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N(C1CC1)C2=NC=C(C=N2)Br

Computed Properties

• Exact Mass: 313.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 55.32000
• LogP: 3.14300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine

Recent Advances in the Application of 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine (CAS: 1215205-89-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine (CAS: 1215205-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated pyrimidine core and N-BOC-protected cyclopropylamine moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the key applications of 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine is its role as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are implicated in various cancers. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its use in kinase inhibitor design, this compound has shown promise in antiviral research. A recent preprint on bioRxiv reported its incorporation into novel nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The N-BOC-protected cyclopropylamine group was found to improve the metabolic stability of these analogs, addressing a common challenge in nucleoside-based therapeutics.

From a synthetic chemistry perspective, 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine offers several advantages. Its crystalline nature facilitates purification, and the BOC-protecting group can be selectively removed under mild acidic conditions, allowing for subsequent derivatization. A 2022 Organic Process Research & Development paper detailed a scalable synthesis route for this compound, achieving >95% purity with minimal column chromatography, which is critical for industrial applications.

Ongoing research is exploring the use of this compound in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to serve as a linker between target-binding moieties and E3 ligase-recruiting elements makes it valuable for the development of next-generation targeted protein degraders. Preliminary results presented at the 2023 ACS Spring Meeting showed promising degradation efficiency for challenging targets like KRAS mutants.

In conclusion, 5-Bromo-2-(N-BOC-N-cyclopropylaminopyrimidine (CAS: 1215205-89-2) represents a multifaceted tool in modern drug discovery. Its applications span from traditional small-molecule drug development to cutting-edge modalities like PROTACs, underscoring its importance in the chemical biology toolkit. Future research directions may include exploration of its stereochemical properties and further optimization of its physicochemical characteristics for enhanced drug-like properties.